Cas no 1517681-22-9 (2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride)

• Product Name: 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride
• CAS No: 1517681-22-9
• MF: C₇H₁₂ClF₃O₃S
• MW: 268.681591033936
• CID: 5151382
• PubChem ID: 66277490
• Update Time: 2025-06-29

2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 2-methyl-3-(2,2,2-trifluoro-1-methylethoxy)-
• 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride

• Inchi： 1S/C7H12ClF3O3S/c1-5(4-15(8,12)13)3-14-6(2)7(9,10)11/h5-6H,3-4H2,1-2H3
• InChI Key： XLAQEFCCSJXOLV-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(C)COC(C)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride

Introduction to 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride (CAS No. 1517681-22-9)

2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride, identified by its CAS number 1517681-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a trifluoromethyl group and an alkoxy substituent, contribute to its unique chemical properties and reactivity, making it a valuable tool in modern synthetic chemistry.

The trifluoromethyl moiety, characterized by the formula -CF₃, is a key functional group in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. Compounds incorporating trifluoromethyl groups often exhibit enhanced pharmacological activity and improved pharmacokinetic profiles. In the context of 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride, the trifluoromethyl group is strategically positioned to influence the electronic distribution and steric environment of the molecule, thereby affecting its interactions with biological targets.

The sulfonyl chloride functional group (-SO₂Cl) is another critical feature of this compound. Sulfonyl chlorides are highly reactive electrophiles and are commonly employed in the synthesis of sulfonamides, sulfones, and other sulfur-containing heterocycles. These derivatives find extensive applications in drug development due to their versatility in forming covalent bonds with nucleophiles. The reactivity of the sulfonyl chloride moiety in 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride makes it an attractive intermediate for constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the importance of sulfonyl chlorides in the development of novel therapeutic agents. For instance, studies have demonstrated that sulfonyl chlorides can be efficiently incorporated into biaryl structures, which are prevalent in many pharmacologically active compounds. The structural motif present in 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride aligns well with these trends, offering a scaffold for further derivatization and optimization.

The alkoxy substituent in this compound contributes to its solubility and bioavailability properties. Alkoxyl groups are often introduced to enhance hydrophilicity or to modulate interactions with biological membranes. In 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride, the alkoxy group is linked to a propane backbone with a methyl substitution at the second carbon atom. This specific arrangement can influence the conformational flexibility and electronic properties of the molecule.

In terms of applications, 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride has been explored as a building block in the synthesis of potential drug candidates. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. The trifluoromethyl group's influence on metabolic stability has also made this compound a candidate for developing drugs with prolonged half-lives and reduced clearance rates.

Recent research has focused on leveraging sulfonyl chlorides for the development of protease inhibitors and kinase inhibitors. These inhibitors are critical targets in oncology and inflammatory diseases due to their role in regulating key signaling pathways. The structural features of 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride make it a promising candidate for designing molecules that can selectively interact with these enzymes.

The synthesis of 2-methyl-3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride involves multi-step organic transformations that highlight modern synthetic techniques such as fluorination and sulfonylation reactions. The use of advanced catalytic systems has enabled more efficient and sustainable routes to these complex molecules. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group into the molecular framework.

The versatility of this compound as an intermediate has also been explored in materials science applications. Sulfonyl chlorides can be used to modify polymers and surfaces through surface modification techniques such as atom transfer radical polymerization (ATRP). This approach allows for the creation of functionalized materials with tailored properties for applications in coatings and adhesives.

In conclusion, 2-methyl -3-( 11 ,11 ,11 -trif luoro pro pan - 22 y l ) o xy pro pane - 11 su l fon y l ch lor ide ( CAS No . 151768 122 -9 ) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical development . Its unique structural features , including th e presence o f a trif luoro methyl gro up an d a su l fon y l ch lor ide functio nal gro up , make it a valu able too l fo r co structin g n e w bioactive m olecules . Recen t stu dies have demons trate d its potentia l use i n dr u g desig n an d ma te rials scie nce , ensurin g its relevan ce i n cont empora ry an d fu tu re re sea rch . p >